nomega-Methyl L-norarginine
Description
Nω-Methyl L-norarginine, also known as L-NOARG, is a nitro derivative of the amino acid arginine . It is an inhibitor of nitric oxide synthase and hence a vasoconstrictor . As such, it finds widespread use as a biochemical tool in the study of nitric oxide and its biological effects .
Molecular Structure Analysis
The molecular formula of Nω-Methyl L-norarginine is C6H14N4O2 . Its molecular weight is 174.20 g/mol .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(2S)-2-amino-4-[(N'-methylcarbamimidoyl)amino]butanoic acid |
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InChI |
InChI=1S/C6H14N4O2/c1-9-6(8)10-3-2-4(7)5(11)12/h4H,2-3,7H2,1H3,(H,11,12)(H3,8,9,10)/t4-/m0/s1 |
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| Source | PubChem | |
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InChI Key |
XJPIABCWQMIHNO-BYPYZUCNSA-N |
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| Source | PubChem | |
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Canonical SMILES |
CN=C(N)NCCC(C(=O)O)N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Isomeric SMILES |
CN=C(N)NCC[C@@H](C(=O)O)N |
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| Source | PubChem | |
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Molecular Formula |
C6H14N4O2 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID60658743 |
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| Record name | (2S)-2-Amino-4-(N''-methylcarbamimidamido)butanoic acid | |
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Molecular Weight |
174.20 g/mol |
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| Source | PubChem | |
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Product Name |
N|O-Methyl L-Norarginine | |
CAS RN |
186308-99-6 |
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| Record name | (2S)-2-Amino-4-(N''-methylcarbamimidamido)butanoic acid | |
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| URL | https://comptox.epa.gov/dashboard/DTXSID60658743 | |
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